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Compound of Interest

Compound Name: Oxydimethanol

Cat. No.: B15289598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxydimethanol, also known as hydroxymethyl ether or by its CAS number 4407-89-0, is an

organic compound with the chemical formula C₂H₆O₃.[1][2][3][4][5] It is characterized by two

hydroxymethyl groups attached to an ether linkage.[1] This technical guide provides an in-

depth overview of the solubility of oxydimethanol in organic solvents, a critical parameter for

its application in research, chemical synthesis, and drug development. Due to the limited

availability of specific quantitative data in publicly accessible literature, this guide also furnishes

a general, robust experimental protocol for determining its solubility.

Physicochemical Properties
A foundational understanding of oxydimethanol's physical and chemical properties is essential

for its handling and application.
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Property Value

Molecular Formula C₂H₆O₃[2][3][4][5]

Molecular Weight 78.07 g/mol [2][3][5]

Appearance Typically a colorless liquid[1]

Odor Mild[1]

Boiling Point -9.2°C at 760 mmHg[3][4]

Density 1.241 g/cm³[3][4]

Flash Point -51.762°C[3][4]

Refractive Index 1.426[3][4]

Note: The reported boiling and flash points appear unusually low and may warrant verification

depending on the application.

Solubility Profile of Oxydimethanol
Qualitative assessments indicate that oxydimethanol is soluble in water and a variety of

organic solvents.[1] This solubility is attributed to its molecular structure, which contains both

polar hydroxyl groups and an ether linkage, enabling interactions with a range of solvent types.

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for oxydimethanol in
various organic solvents is not readily available. The following table is provided as a template

for researchers to populate as experimental data becomes available.
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Solvent Solvent Class
Temperature
(°C)

Solubility (
g/100 mL)

Solubility
(mol/L)

e.g., Methanol Polar Protic 25
Data not

available

Data not

available

e.g., Acetone Polar Aprotic 25
Data not

available

Data not

available

e.g., Toluene Non-polar 25
Data not

available

Data not

available

e.g.,

Dichloromethane
Polar Aprotic 25

Data not

available

Data not

available

e.g., Dimethyl

Sulfoxide
Polar Aprotic 25

Data not

available

Data not

available

Experimental Protocol for Solubility Determination
The following is a generalized and robust methodology for the experimental determination of

the solubility of a compound like oxydimethanol in an organic solvent. This protocol is based

on the widely accepted shake-flask method.

Objective
To determine the equilibrium solubility of oxydimethanol in a selected organic solvent at a

specified temperature.

Materials
Oxydimethanol

Selected organic solvent(s) of high purity

Analytical balance

Temperature-controlled shaker or incubator

Vials with tight-fitting caps
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Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., HPLC, GC, or NMR)

Methodology
Preparation of Saturated Solution:

Add an excess amount of oxydimethanol to a vial. The presence of undissolved solid at

the end of the equilibration period is crucial to ensure that a saturated solution has been

achieved.

Record the exact amount of oxydimethanol added.

Add a known volume or mass of the selected organic solvent to the vial.

Equilibration:

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker set to the desired temperature (e.g., 25

°C).

Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to

72 hours, depending on the solvent and the dissolution rate of the solute.

Sample Collection and Preparation:

After equilibration, allow the vial to stand undisturbed at the set temperature to allow the

undissolved solid to sediment.

Carefully withdraw a sample from the clear supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean, dry vial to remove any

undissolved microparticles.

Quantification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15289598?utm_src=pdf-body
https://www.benchchem.com/product/b15289598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately dilute the filtered saturated solution with a known volume of the same solvent

to bring the concentration into the linear range of the analytical instrument.

Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC, GC) to

determine the concentration of oxydimethanol.

Prepare a calibration curve using standard solutions of oxydimethanol of known

concentrations.

Calculation of Solubility:

From the concentration of the diluted sample and the dilution factor, calculate the

concentration of oxydimethanol in the original saturated solution.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of oxydimethanol.
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Preparation

Equilibration

Sampling & Analysis

Calculation

Add excess Oxydimethanol to vial

Add known volume of solvent

Seal vial and place in shaker at constant temperature

Agitate for 24-72 hours

Allow solid to sediment

Filter supernatant

Dilute sample

Analyze by HPLC/GC

Determine concentration from calibration curve

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for Solubility Determination
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Conclusion
While qualitative data suggests that oxydimethanol is soluble in a range of organic solvents, a

clear need exists for quantitative studies to precisely define its solubility profile. The

experimental protocol detailed in this guide provides a standardized framework for researchers

to generate this critical data. A comprehensive understanding of oxydimethanol's solubility will

be instrumental in optimizing its use in various scientific and industrial applications, from

reaction chemistry to the formulation of novel pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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